Cas no 2137587-26-7 (2-2-(tert-butoxy)ethyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-2-(tert-butoxy)ethyl-2H-1,2,3-triazol-4-amine
• CAS No: 2137587-26-7
• MF: C₈H₁₆N₄O
• MW: 184.238841056824
• CID: 5897434
• PubChem ID: 165480796
• Update Time: 2025-10-30

2-2-(tert-butoxy)ethyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-(tert-butoxy)ethyl-2H-1,2,3-triazol-4-amine
• 2137587-26-7
• EN300-1113887
• 2-[2-(tert-butoxy)ethyl]-2H-1,2,3-triazol-4-amine

• Inchi： 1S/C8H16N4O/c1-8(2,3)13-5-4-12-10-6-7(9)11-12/h6H,4-5H2,1-3H3,(H2,9,11)
• InChI Key： SIADHJTUFTZPIP-UHFFFAOYSA-N
• SMILES： O(CCN1N=CC(N)=N1)C(C)(C)C

Computed Properties

• Exact Mass: 184.13241115g/mol
• Monoisotopic Mass: 184.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66Ų

Additional information on 2-2-(tert-butoxy)ethyl-2H-1,2,3-triazol-4-amine

2-(tert-butoxy)ethyl-2H-1,2,3-triazol-4-amine: A Comprehensive Overview

2-(tert-butoxy)ethyl-2H-1,2,3-triazol-4-amine is a versatile organic compound with the CAS registry number 2137587-26-7. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. The molecule consists of a triazole ring, a tert-butoxy group, and an amine functional group, making it a valuable building block for various chemical reactions and material syntheses.

The tert-butoxy group in the molecule plays a crucial role in stabilizing the triazole ring and enhancing the compound's reactivity. Recent studies have demonstrated that this group can significantly influence the electronic properties of the molecule, making it suitable for applications in coordinate covalent bonding and supramolecular chemistry. The amine group further adds to the compound's versatility by enabling interactions with a wide range of chemical species.

One of the most notable applications of 2-(tert-butoxy)ethyl-2H-1,2,3-triazol-4-amine is in the synthesis of advanced materials such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials are highly sought after for their exceptional porosity and surface area, which make them ideal for gas storage, catalysis, and sensing applications. The compound's ability to act as a linker or node in these frameworks has been extensively explored in recent research.

In addition to its role in materials science, 2-(tert-butoxy)ethyl-2H-1,2,3-triazol-4-amine has also found applications in drug delivery systems. Its unique structure allows for the incorporation of bioactive molecules into nanoparticles or polymers, enhancing drug solubility and targeting efficiency. Recent studies have highlighted its potential in delivering anticancer drugs with improved efficacy and reduced side effects.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have recently developed more efficient synthetic routes that minimize reaction time and reagent usage while maintaining high yields. These advancements have made the compound more accessible for large-scale production and industrial applications.

From a toxicological perspective, 2-(tert-butoxy)ethyl-2H-1,2,3-triazol-4-amine has been subjected to rigorous safety assessments. Studies indicate that it exhibits low toxicity under normal handling conditions; however, prolonged exposure or high concentrations may pose health risks. Proper handling protocols are recommended to ensure workplace safety.

Looking ahead, the demand for triazole-based compounds like this one is expected to grow as industries increasingly seek sustainable and efficient chemical solutions. Its ability to serve as a versatile platform for chemical innovation positions it as a key player in future advancements across multiple disciplines.